2-(4-chlorophenyl)-4-hydroxy-1-(2-methylphenyl)-3-[(E)-3-phenylprop-2-enoyl]-2H-pyrrol-5-one

• IUPAC Name: 2-(4-chlorophenyl)-4-hydroxy-1-(2-methylphenyl)-3-[(E)-3-phenylprop-2-enoyl]-2H-pyrrol-5-one
• InChI: InChI=1S/C26H20ClNO3/c1-17-7-5-6-10-21(17)28-24(19-12-14-20(27)15-13-19)23(25(30)26(28)31)22(29)16-11-18-8-3-2-4-9-18/h2-16,24,30H,1H3/b16-11+
• InChI Key: YKPAGHFWHBMDOY-LFIBNONCSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(C(=C(C2=O)O)C(=O)C=CC3=CC=CC=C3)C4=CC=C(C=C4)Cl
• Isomeric SMILES: CC1=CC=CC=C1N2C(C(=C(C2=O)O)C(=O)/C=C/C3=CC=CC=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C26H20ClNO3
• Molecular Weight: 429.9 g/mol

Description

2-(4-chlorophenyl)-4-hydroxy-1-(2-methylphenyl)-3-[(E)-3-phenylprop-2-enoyl]-2H-pyrrol-5-one is a complex organic compound with a unique structure that includes a pyrrolone ring substituted with various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chlorophenyl)-4-hydroxy-1-(2-methylphenyl)-3-[(E)-3-phenylprop-2-enoyl]-2H-pyrrol-5-one typically involves multi-step organic reactions. One common method includes the condensation of 4-chlorobenzaldehyde with 2-methylphenylhydrazine to form a hydrazone intermediate. This intermediate then undergoes cyclization and subsequent reactions to introduce the hydroxy and enoyl groups, resulting in the final pyrrolone structure.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to increase yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

2-(4-chlorophenyl)-4-hydroxy-1-(2-methylphenyl)-3-[(E)-3-phenylprop-2-enoyl]-2H-pyrrol-5-one can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a ketone.

Reduction: The enoyl group can be reduced to an alkane.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

Oxidation: Formation of a ketone derivative.

Reduction: Formation of an alkane derivative.

Substitution: Formation of substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(4-chlorophenyl)-4-hydroxy-1-(2-methylphenyl)-3-[(E)-3-phenylprop-2-enoyl]-2H-pyrrol-5-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-4-hydroxy-1-(2-methylphenyl)-3-[(E)-3-phenylprop-2-enoyl]-2H-pyrrol-5-one involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

2-(4-chlorobenzoyl)pyridine: Similar in structure but lacks the hydroxy and enoyl groups.

2′-Chloro-2-hydroxy-4-methylbenzophenone: Shares the chlorophenyl and hydroxy groups but has a different core structure.

Uniqueness

2-(4-chlorophenyl)-4-hydroxy-1-(2-methylphenyl)-3-[(E)-3-phenylprop-2-enoyl]-2H-pyrrol-5-one is unique due to its combination of functional groups and the pyrrolone core